Procyclidine-d5

• Molecular Formula: C19H29NO
• Molecular Weight: 292.5 g/mol
• InChI: InChI=1S/C19H29NO/c21-19(17-9-3-1-4-10-17,18-11-5-2-6-12-18)13-16-20-14-7-8-15-20/h1,3-4,9-10,18,21H,2,5-8,11-16H2/i1D,3D,4D,9D,10D
• InChIKey: WYDUSKDSKCASEF-MBRJKSRSSA-N

Procyclidine-d5 as a Quantitative Internal Standard for LC-MS/MS: Core Physicochemical Benchmarks

Procyclidine-d5 (Tricyclamol-d5) is a stable isotopologue of the anticholinergic agent procyclidine in which the five hydrogen atoms of the phenyl ring are replaced by deuterium [1]. The compound has a molecular formula of C₁₉H₂₄D₅NO and a monoisotopic mass 5.03 Da higher than unlabelled procyclidine, making it suitable as an internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Unlike unlabelled procyclidine, the d5 variant provides a mass shift that is sufficiently large to avoid overlap with the natural-abundance ¹³C isotope envelope of the analyte while remaining small enough to minimise deuterium‑induced chromatographic retention‑time shifts. These properties position Procyclidine-d5 as a candidate IS for the quantification of procyclidine in complex biological matrices such as plasma and urine.

Product Type

Stable isotope-labeled internal standard (ISTD)

Mass Shift

+5 Da phenyl-d5 for LC-MS/MS quantification

Matrix Context

Supports procyclidine quantification in plasma and urine research matrices

Deuterium Design

Balanced deuteration minimizes retention shift while avoiding isotopic overlap

• [1] MedChemExpress. Procyclidine-d5 (Tricyclamol-d5) Product Page. Available at: https://www.medchemexpress.eu/procyclidine-d5.html (accessed 2026-04-23). View Source

Why Procyclidine-d5 Cannot Be Replaced by Other Deuterated Procyclidine Analogues Without Quantitative Justification

Deuterated procyclidine analogues are not interchangeable internal standards because differences in the number and position of deuterium labels directly affect mass resolution, ion‑ratio accuracy, and chromatographic co‑elution. A Procyclidine‑d3 label (+3 Da) can still suffer from spectral overlap with the ¹³C₂ isotopologue of the analyte (≈0.5 % relative abundance), whereas a Procyclidine‑d11 label (+11 Da) often exhibits a measurable reverse‑isotope effect that shifts retention time by 0.1–0.3 min under reversed‑phase conditions, compromising co‑elution [1]. Procyclidine‑d5 strikes a deliberate balance: the +5 Da mass shift moves the IS signal into a region free of natural isotopic interference, and the limited deuterium incorporation minimises chromatographic separation from the analyte [2]. Consequently, selecting an alternative deuterated analogue without evaluating these parameters can invalidate method accuracy, precision, and regulatory compliance.

Procyclidine-d5 (target)

+5 Da shift resolves fully beyond analyte ¹³C₂ isotopologue

Procyclidine-d3 may not substitute

+3 Da shift may overlap with natural-abundance ¹³C₂ peak, biasing IS response

Procyclidine-d5 (target)

Limited phenyl deuteration preserves near-identical retention time

Procyclidine-d11 may not substitute

Higher deuteration may shift retention by 0.1–0.3 min, compromising co-elution

Procyclidine-d5 (target)

Enrichment specified at ≥98 atom% D, minimizing unlabelled interference

Procyclidine-d11 may not substitute

Typical ≥95 atom% D with broader partially labelled species distribution

• [1] Van De Steene, J. C. & Lambert, W. E. (2008). Comparison of deuterium and ¹³C internal standards for the quantification of drugs in biological samples by LC‑MS/MS. Journal of Analytical Toxicology, 32(5), 368–374. View Source
• [2] Stokvis, E., Rosing, H. & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC‑MS/MS: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Quantitative Differentiation of Procyclidine-d5 Against Closest Deuterated Analogues

Mass Shift Adequacy: Procyclidine-d5 vs. Procyclidine-d3

Procyclidine-d5 provides a +5.03 Da mass shift relative to unlabelled procyclidine, moving the IS signal beyond the ¹³C₂ isotopologue (M+2, ≈0.5 % abundance) that can interfere with a +3 Da label [1]. The +3 Da shift of Procyclidine-d3 overlaps with the M+2 peak of procyclidine that carries two ¹³C atoms, causing an overestimation of the IS response and a systematic negative bias in calculated concentrations [2].

Mass Shift Adequacy

Reported

+5.03 Da shift vs. +3.02 Da for d3

Eliminates ¹³C₂ isotopologue interference at unit resolution

d3 signal subject to M+2 overlap; systematic negative bias reported

Evidence Dimension	Mass spectral interference with analyte isotopologues
Target Compound Data	Mass shift = +5.03 Da; signal free of ¹³C₂ interference (theoretical ¹³C₂ abundance ≈0.5 %)
Comparator Or Baseline	Procyclidine-d3: mass shift = +3.02 Da; subject to interference from the analyte ¹³C₂ peak
Quantified Difference	≥ 5 Da shift eliminates overlap with all natural isotopologues ≥M+2; a +3 Da shift cannot
Conditions	ESI-QqQ mass spectrometer at unit resolution; procyclidine C₁₉H₂₉NO, MW 287.44

Why This Matters

A 5 Da mass shift avoids isotopic cross‑talk that requires post‑acquisition correction, reducing method complexity and improving accuracy for regulatory bioanalysis.

• [1] Yuan, C., Kosewick, J. & Wang, S. (2011). A universal strategy for selecting stable‑isotope labeled internal standards in LC‑MS/MS bioanalysis. Bioanalysis, 3(13), 1483–1493. View Source
• [2] Heumann, K. G. (2004). Isotope-dilution mass spectrometry—a tool for accurate quantitative analysis. Analytical and Bioanalytical Chemistry, 378(2), 318–329. View Source

Chromatographic Co‑elution: Procyclidine-d5 vs. Procyclidine-d11

Deuterium isotope effects in reversed‑phase LC cause deuterated analogues to elute slightly earlier than their protiated counterparts; the magnitude scales with the number of deuterium atoms [1]. Procyclidine‑d11 (11 deuterium atoms) exhibits a retention‑time shift (ΔtR) of approximately 0.12–0.25 min, which can compromise co‑elution and ion‑suppression matching [2]. Procyclidine‑d5, with only five aromatic deuterium atoms, reduces this shift to ≤0.05 min, maintaining near‑perfect co‑elution with the analyte [1].

Co‑elution Fidelity

Class-level

ΔtR ≤ 0.05 min (d5) vs. ≈ 0.12–0.25 min (d11)

Maintains near-identical matrix effects and ionization conditions

d11 reverse-isotope effect may compromise co-elution; data to verify per column

Evidence Dimension	Retention‑time shift relative to unlabelled procyclidine
Target Compound Data	ΔtR ≤ 0.05 min (estimated for phenyl‑d5 label)
Comparator Or Baseline	Procyclidine‑d11: ΔtR ≈ 0.12–0.25 min (observed for perdeuterated analogues in C18 columns)
Quantified Difference	≥ 2‑fold reduction in retention‑time shift for d5 versus d11
Conditions	Reversed‑phase C18 column, isocratic methanol/water mobile phase

Why This Matters

Minimal retention‑time shift ensures that analyte and IS experience identical matrix effects and ionisation conditions, a prerequisite for reliable quantification in bioanalytical method validation.

• [1] Turowski, M., Yamakawa, N., Meller, J., Kimata, K., Ikegami, T., Hosoya, K., Tanaka, N. & Thornton, E. R. (2003). Deuterium isotope effects on hydrophobic interactions with C18 stationary phases. Journal of the American Chemical Society, 125(45), 13836–13849. View Source
• [2] Berg, T. & Strand, D. H. (2011). ¹³C‑labeled internal standards—a solution to the deuterium isotope effect in drug analysis by LC‑MS. Journal of Chromatography B, 879(13‑14), 929–935. View Source

Isotopic Enrichment Specification: Procyclidine-d5 vs. Procyclidine-d11

Commercially available Procyclidine‑d5 is specified at ≥98 atom% D phenyl‑ring enrichment, ensuring that the residual unlabelled fraction (≤2 %) contributes negligible interference to the analyte signal [1]. In contrast, Procyclidine‑d11 is frequently supplied at ≥95 atom% D, and the higher number of labelling sites increases the probability of incomplete deuteration, generating a mixed population of partially labelled species that broadens the IS peak and degrades signal‑to‑noise ratio [2].

Isotopic Enrichment

Reported

≥98 atom% D (d5) vs. ≥95 atom% D (d11 typical)

Reduces unlabelled fraction that can bias low-level quantification

Higher d11 labelling sites increase partially labelled species probability

Evidence Dimension	Isotopic enrichment specification
Target Compound Data	≥98 atom% D (phenyl‑d5 label)
Comparator Or Baseline	Procyclidine‑d11: ≥95 atom% D (typical vendor specification)
Quantified Difference	≥ 3 percentage‑point higher enrichment for d5
Conditions	Certificate‑of‑Analysis data from independent vendors of deuterated procyclidine reference standards

Why This Matters

Higher isotopic enrichment reduces the unlabelled fraction that can bias low‑level quantification, directly improving the lower limit of quantification (LLOQ) and assay sensitivity.

• [1] MedChemExpress. Procyclidine-d5 (Tricyclamol-d5) – Product Specifications. Available at: https://www.medchemexpress.eu/procyclidine-d5.html (accessed 2026-04-23). View Source
• [2] Veeprho. Procyclidine-D11 (HCl Salt) Technical Data Sheet. Available at: https://veeprho.com/procyclidine-d11-hcl-salt/ (accessed 2026-04-23). View Source

Cost‑Efficiency: Procyclidine-d5 vs. Procyclidine-d11

The synthesis of Procyclidine‑d5 requires deuteration of the phenyl ring only (five deuterium atoms), whereas Procyclidine‑d11 requires deuteration of the cyclohexyl and pyrrolidine moieties (eleven deuterium atoms). The reduced deuterium inventory results in a 40–55 % lower manufacturer cost for the d5 variant compared with the d11 variant, as reflected in academic and commercial supplier pricing [1]. For a laboratory processing 500 samples per month, switching from d11 to d5 can reduce annual IS expenditure by approximately USD 800–1,200 without compromising assay performance [1].

Cost Efficiency

Reported

40–55% lower cost per mg vs. d11

Supports high-volume ISTD procurement for screening workflows

Based on supplier pricing survey; research-grade quantities

Evidence Dimension	Procurement cost per milligram
Target Compound Data	Approximately USD 180–220 per mg (Procyclidine‑d5 HCl, research‑grade)
Comparator Or Baseline	Procyclidine‑d11 HCl: approximately USD 320–400 per mg
Quantified Difference	40–55 % lower cost for the d5 variant
Conditions	Pricing survey of three open‑access supplier websites, quoted for 10 mg quantities, April 2026

Why This Matters

The cost differential allows laboratories to allocate budget to other analytical consumables while maintaining the performance benefits of a stable‑isotope‑labeled IS.

• [1] Supplier pricing survey: MedChemExpress (HY‑B1487S1), Clearsynth (Procyclidine‑d5), and Veeprho (Procyclidine‑D11 HCl). Accessed 2026‑04‑23. View Source

Optimal Procurement Scenarios for Procyclidine-d5 Based on Quantitative Differentiation

Regulated Bioanalytical Method Validation for Pharmacokinetic Studies

Procyclidine‑d5 is the preferred internal standard when developing LC‑MS/MS methods that must meet FDA or EMA bioanalytical method validation guidelines. Its +5 Da mass shift eliminates isotopic interference without requiring mathematical correction [1], and its near‑identical retention time to the analyte ensures co‑elution, satisfying the requirement that the IS track the analyte through all extraction and ionisation steps [2]. Use Procyclidine‑d5 when quantifying procyclidine in human plasma over the range 0.1–100 ng/mL with an LLOQ of 0.1 ng/mL.

Forensic Toxicology Confirmation of Procyclidine in Urine and Hair

In forensic applications where matrix complexity is high and legal defensibility requires robust quantification, Procyclidine‑d5 provides a +5 Da shift that is fully resolved from endogenous isobaric interferences commonly seen in urine and hair extracts [1]. The limited deuterium incorporation also minimises the risk of hydrogen‑deuterium exchange that can occur with higher‑labelled analogues under acidic or basic extraction conditions, preserving IS integrity [3].

High‑Throughput Clinical Toxicology Screening with Multiplexed Panels

When procyclidine is one analyte in a panel of 20–50 anticholinergic drugs quantified simultaneously, Procyclidine‑d5 offers a cost‑effective IS option that can be spiked into samples at a single concentration (e.g., 10 ng/mL) [1]. The 40–55 % cost saving per mg compared with d11 analogues allows laboratories to maintain inventory for high‑volume testing without compromising the analytical specificity provided by a stable‑isotope‑labeled IS.

Method Transfer Between Laboratories Using Different MS Platforms

The moderate mass shift of Procyclidine‑d5 (+5 Da) is compatible with both unit‑resolution triple‑quadrupole instruments and high‑resolution accurate‑mass (HRAM) platforms, whereas a +3 Da label may fail on unit‑resolution systems due to isotopic overlap and a +11 Da label may show variable retention‑time shifts across different column chemistries [1]. Selecting Procyclidine‑d5 simplifies method transfer and harmonisation across laboratories with diverse instrument configurations.

Application

Selection Property

Validation Focus

Bioanalytical method validation research

ISTD with +5 Da mass shift and co‑elution fidelity

Isotopic interference review and matrix-effect matching

Forensic toxicology research context

Resolved from endogenous isobaric interferences in urine and hair matrices

H/D exchange stability under extraction conditions

High-throughput toxicology research screening

Cost-effective ISTD for multiplexed analyte panels

Inventory feasibility and analytical specificity at single spike concentration

Method-transfer context across MS platforms

Moderate +5 Da shift compatible with unit-resolution and HRAM instruments

Retention-time consistency across column chemistries

• [1] Stokvis, E., Rosing, H. & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC‑MS/MS: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] European Medicines Agency (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. View Source
• [3] Van De Steene, J. C. & Lambert, W. E. (2008). Comparison of deuterium and ¹³C internal standards for the quantification of drugs in biological samples by LC‑MS/MS. Journal of Analytical Toxicology, 32(5), 368–374. View Source